2-chloro-5-nitro-N-[3-(propionylamino)phenyl]benzamide

• IUPAC Name: 2-chloro-5-nitro-N-[3-(propanoylamino)phenyl]benzamide
• InChI: InChI=1S/C16H14ClN3O4/c1-2-15(21)18-10-4-3-5-11(8-10)19-16(22)13-9-12(20(23)24)6-7-14(13)17/h3-9H,2H2,1H3,(H,18,21)(H,19,22)
• InChI Key: HMSOHJNOQHVUQD-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC(=CC=C1)NC(=O)C2=C(C=CC(=C2)[N+](=O)[O-])Cl
• Molecular Formula: C16H14ClN3O4
• Molecular Weight: 347.75 g/mol

Description

2-chloro-5-nitro-N-[3-(propionylamino)phenyl]benzamide, also known as CNPPB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

2-chloro-5-nitro-N-[3-(propionylamino)phenyl]benzamide acts as a non-competitive antagonist of the TRPV1 channel, which is a ligand-gated ion channel that is activated by various stimuli such as heat, capsaicin, and acid. By blocking the channel, 2-chloro-5-nitro-N-[3-(propionylamino)phenyl]benzamide can inhibit the influx of calcium ions and prevent the release of neurotransmitters, thereby reducing pain perception.
Biochemical and Physiological Effects:
Studies have shown that 2-chloro-5-nitro-N-[3-(propionylamino)phenyl]benzamide can effectively reduce pain in animal models of neuropathic pain, inflammatory pain, and cancer pain. It has also been found to have anti-inflammatory properties and can inhibit the proliferation of cancer cells. However, further research is needed to fully understand its biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

2-chloro-5-nitro-N-[3-(propionylamino)phenyl]benzamide has several advantages for lab experiments, including its high selectivity for TRPV1 channel and its ability to penetrate the blood-brain barrier. However, it also has limitations, such as its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for the research on 2-chloro-5-nitro-N-[3-(propionylamino)phenyl]benzamide, including the development of more potent and selective TRPV1 channel blockers, the investigation of its potential applications in the treatment of other diseases such as diabetes and obesity, and the exploration of its mechanism of action at the molecular level.
In conclusion, 2-chloro-5-nitro-N-[3-(propionylamino)phenyl]benzamide is a promising chemical compound with potential applications in various scientific fields. Its selective blocking of the TRPV1 channel makes it a valuable tool for investigating pain perception and thermoregulation. Further research is needed to fully understand its biochemical and physiological effects and to explore its potential applications in the treatment of various diseases.

Synthesis Methods

2-chloro-5-nitro-N-[3-(propionylamino)phenyl]benzamide can be synthesized through a multi-step process involving the reaction of 2-chloro-5-nitrobenzoic acid with propionyl chloride, followed by the reaction with 3-aminobenzoic acid and subsequent reduction with sodium borohydride. The final product is obtained through recrystallization and purification.

Scientific Research Applications

2-chloro-5-nitro-N-[3-(propionylamino)phenyl]benzamide has been extensively studied for its potential applications in various scientific fields, including neuroscience, pharmacology, and biotechnology. It has been found to act as a selective blocker of the transient receptor potential vanilloid 1 (TRPV1) channel, which is involved in pain sensation and thermoregulation.